Cas no 899729-27-2 (N'-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-N-(2,4-dimethylphenyl)ethanediamide)

• Product Name: N'-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-N-(2,4-dimethylphenyl)ethanediamide
• CAS No: 899729-27-2
• MF: C₂₄H₃₂N₄O₂
• MW: 408.536485671997
• CID: 5485232
• PubChem ID: 18583611
• Update Time: 2025-06-14

N'-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-N-(2,4-dimethylphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-{2-[4-(dimethylamino)phenyl]-2-(pyrrolidin-1-yl)ethyl}-N-(2,4-dimethylphenyl)ethanediamide
• F2762-0157
• 899729-27-2
• N1-(2-(4-(dimethylamino)phenyl)-2-(pyrrolidin-1-yl)ethyl)-N2-(2,4-dimethylphenyl)oxalamide
• AKOS024678305
• N-[2-[4-(dimethylamino)phenyl]-2-pyrrolidin-1-ylethyl]-N'-(2,4-dimethylphenyl)oxamide
• N'-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-N-(2,4-dimethylphenyl)ethanediamide

• Inchi： 1S/C24H32N4O2/c1-17-7-12-21(18(2)15-17)26-24(30)23(29)25-16-22(28-13-5-6-14-28)19-8-10-20(11-9-19)27(3)4/h7-12,15,22H,5-6,13-14,16H2,1-4H3,(H,25,29)(H,26,30)
• InChI Key： NZUFZEKIJKUPCB-UHFFFAOYSA-N
• SMILES： O=C(C(NC1C=CC(C)=CC=1C)=O)NCC(C1C=CC(=CC=1)N(C)C)N1CCCC1

Computed Properties

• Exact Mass: 408.25252628g/mol
• Monoisotopic Mass: 408.25252628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 64.7Ų

Additional information on N'-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-N-(2,4-dimethylphenyl)ethanediamide

Comprehensive Overview of N'-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-N-(2,4-dimethylphenyl)ethanediamide (CAS No. 899729-27-2)

The compound N'-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-N-(2,4-dimethylphenyl)ethanediamide, identified by its CAS No. 899729-27-2, is a specialized organic molecule with a unique structural framework. This compound has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential applications in drug discovery and development. Its complex name reflects the intricate arrangement of functional groups, including a dimethylamino moiety, a pyrrolidin-1-yl group, and a 2,4-dimethylphenyl substituent, which contribute to its distinctive chemical properties.

In recent years, the scientific community has shown growing interest in compounds like N'-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-N-(2,4-dimethylphenyl)ethanediamide due to their potential role in addressing modern health challenges. Researchers are particularly intrigued by its possible interactions with biological targets, which could lead to breakthroughs in treating conditions such as neurological disorders or metabolic diseases. The compound's ethanediamide backbone, combined with its aromatic and heterocyclic components, makes it a promising candidate for further investigation.

The synthesis and characterization of CAS No. 899729-27-2 involve advanced organic chemistry techniques, including multi-step reactions and purification processes. Analytical methods such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to confirm its purity and structural integrity. These rigorous protocols ensure that the compound meets the high standards required for research and development purposes.

One of the most frequently asked questions about N'-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-N-(2,4-dimethylphenyl)ethanediamide pertains to its solubility and stability under various conditions. Studies indicate that the compound exhibits moderate solubility in polar organic solvents, such as DMSO and methanol, which is advantageous for experimental applications. Additionally, its stability at room temperature makes it suitable for long-term storage, provided it is kept in a dry and dark environment.

Another area of interest is the potential therapeutic applications of CAS No. 899729-27-2. Preliminary research suggests that the compound's unique structure may enable it to modulate specific biological pathways, making it a valuable tool for studying disease mechanisms. For instance, its dimethylamino and pyrrolidin-1-yl groups could interact with neurotransmitter receptors, offering insights into the treatment of cognitive disorders.

From an industrial perspective, the demand for high-purity N'-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-N-(2,4-dimethylphenyl)ethanediamide is on the rise, driven by the expanding pharmaceutical and biotechnology sectors. Manufacturers are investing in scalable synthesis methods to meet this demand while maintaining stringent quality control measures. This focus on quality ensures that researchers receive consistent and reliable batches of the compound for their studies.

In conclusion, N'-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-N-(2,4-dimethylphenyl)ethanediamide (CAS No. 899729-27-2) represents a fascinating subject of study with broad implications for science and medicine. Its intricate chemical structure, combined with its potential biological activities, positions it as a compound of significant interest. As research continues to uncover its properties and applications, this molecule may play a pivotal role in advancing our understanding of complex biological systems and developing innovative therapeutic solutions.